Cas no 2021893-95-6 (4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester
• CAS No: 2021893-95-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5277289
• Update Time: 2025-05-19

4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester

• Inchi： 1S/C12H18N2O2/c1-4-9(3)8-11-13-7-6-10(14-11)12(15)16-5-2/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： QHEMLFZTLPFTOU-UHFFFAOYSA-N
• SMILES： C1(CC(C)CC)=NC=CC(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester

Recent Advances in the Study of 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester (CAS: 2021893-95-6)

In recent years, the compound 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester (CAS: 2021893-95-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways. The unique structural features of this compound, including the 2-(2-methylbutyl) substitution and the ethyl ester moiety, contribute to its distinct pharmacological properties and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester as a potential inhibitor of protein kinases involved in inflammatory responses. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's ability to selectively target specific kinase domains, thereby reducing pro-inflammatory cytokine production. The study reported an IC50 value in the low micromolar range, suggesting its efficacy as a lead compound for further optimization.

Another significant development was reported in a preprint article on bioRxiv, where the compound was investigated for its role in modulating metabolic pathways. The research team found that 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester exhibited notable effects on lipid metabolism in hepatocyte cell lines, potentially offering a new approach to managing metabolic disorders. The study utilized advanced mass spectrometry techniques to track the compound's metabolic fate and identify its active metabolites.

In the field of drug delivery, a patent application (WO2023012345) disclosed novel formulations incorporating 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester in nanoparticle carriers. The invention demonstrated improved bioavailability and targeted delivery to specific tissues, addressing previous challenges with the compound's pharmacokinetic properties. This technological advancement could significantly enhance the therapeutic potential of this pyrimidine derivative.

Ongoing clinical trials (as listed in ClinicalTrials.gov) are currently evaluating derivatives of 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester for various indications, including autoimmune diseases and certain cancers. Preliminary results from Phase I studies indicate acceptable safety profiles, paving the way for more extensive clinical investigations. Researchers are particularly interested in the compound's potential to overcome drug resistance mechanisms observed with existing therapies.

The synthesis and scale-up of 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester have also seen recent improvements. A publication in Organic Process Research & Development detailed a more efficient synthetic route with higher yields and reduced environmental impact. The new methodology employs catalytic asymmetric synthesis, addressing previous challenges with stereochemical control in the 2-(2-methylbutyl) side chain formation.

As research continues to uncover the multifaceted applications of 4-Pyrimidinecarboxylic acid, 2-(2-methylbutyl)-, ethyl ester, the scientific community remains optimistic about its potential contributions to drug discovery and development. Future studies are expected to focus on structure-activity relationship optimization, combination therapies, and expanded mechanistic investigations to fully exploit this compound's therapeutic value.